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Compound of Interest

Compound Name:
Tariquidar methanesulfonate,

hydrate

Cat. No.: B3029335 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Tariquidar methanesulfonate,
hydrate. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure research environment. Adherence to

these protocols is critical to minimize exposure risk and ensure the integrity of experimental

work.

Tariquidar is a potent and specific inhibitor of P-glycoprotein (P-gp) and is used in research to

study multidrug resistance in cancer.[1][2][3][4] While a specific Safety Data Sheet (SDS) for

the methanesulfonate, hydrate salt is not readily available, an SDS for the base compound,

Tariquidar, indicates it may cause long-lasting harmful effects to aquatic life.[5] Given its potent

biological activity, it is prudent to handle Tariquidar methanesulfonate, hydrate with the same

precautions as other hazardous or toxic drugs.[6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Tariquidar methanesulfonate, hydrate, based on general guidelines for potent

pharmaceutical compounds.
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Protection Type Required PPE
Specifications and
Standards

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[7]

Skin Protection
Appropriate protective gloves

and a lab coat or gown

Wear chemically resistant

gloves (e.g., nitrile) and a

dedicated lab coat. Gowns

tested for resistance to

chemotherapy drugs (ASTM

D6978) are recommended

when handling larger

quantities or during procedures

with a high risk of splashing.[6]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when weighing

or handling the powder outside

of a certified chemical fume

hood or ventilated balance

enclosure to avoid inhalation.

A surgical N-95 respirator can

provide both respiratory and

splash protection.[6][7]

Operational Plan for Safe Handling
Following a systematic operational plan is crucial to minimize the risk of exposure and

contamination.

1. Preparation and Engineering Controls:

Designated Area: All work with Tariquidar methanesulfonate, hydrate should be conducted

in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to

control airborne particles.[6]
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Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing

paper, spatulas, solvent, and waste containers, are within the containment area.

2. Weighing and Reconstitution:

Avoid Dust Formation: Handle the solid compound carefully to avoid generating dust.[7]

Ventilation: If weighing the powder, use a ventilated balance enclosure or a chemical fume

hood.

Reconstitution: If preparing a stock solution, add the solvent slowly to the powder to avoid

splashing. Information from suppliers suggests that Tariquidar methanesulfonate, hydrate
is insoluble in water and ethanol, but soluble in DMSO at ≥56.2 mg/mL.[3]

3. Experimental Procedures:

Contained Operations: All manipulations, including dilutions and transfers, should be

performed within the designated containment area.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound, even if gloves were worn.[7]

4. Storage:

Short-term Storage: Stock solutions should be stored at -20°C for up to one month or -80°C

for up to six months.[1]

Container: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area.[7]

Disposal Plan
Proper disposal of Tariquidar methanesulfonate, hydrate and associated waste is essential

to prevent environmental contamination and accidental exposure.

1. Waste Segregation:
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Solid Waste: All disposable materials that have come into contact with the compound, such

as gloves, weighing paper, and pipette tips, should be collected in a dedicated, sealed waste

bag labeled as "Hazardous Chemical Waste" or "Cytotoxic Waste."

Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly

labeled, leak-proof hazardous waste container.

Sharps: Needles and syringes should be disposed of in a designated sharps container.

2. Decontamination:

Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol followed by a suitable laboratory detergent) after completing the work.

Equipment: Non-disposable equipment should be thoroughly cleaned according to standard

laboratory procedures for potent compounds.

3. Final Disposal:

Regulatory Compliance: Dispose of all waste in accordance with local, regional, and national

environmental regulations.[5] Consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling of Tariquidar
methanesulfonate, hydrate, from preparation to disposal.
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Workflow for Safe Handling of Tariquidar Methanesulfonate, Hydrate
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Caption: Safe handling workflow for Tariquidar methanesulfonate, hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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